Ammoniated ruthenium oxychloride

• CAS No.: 11103-72-3
• Product Name: Ammoniated ruthenium oxychloride
• Molecular Formula: Cl6H46N14O2Ru3
• Molecular Weight: 790.4 g/mol
• IUPAC Name: azane;ruthenium(2+);hexachloride;dihydrate
• Standard InChI: InChI=1S/6ClH.14H3N.2H2O.3Ru/h6*1H;14*1H3;2*1H2;;;/q;;;;;;;;;;;;;;;;;;;;;;3*+2/p-6
• Standard InChIKey: JQJSTVUROJELSR-UHFFFAOYSA-H
• SMILES: N.N.N.N.N.N.N.N.N.N.N.N.N.N.O.O.[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Ru+2].[Ru+2].[Ru+2]
• Canonical SMILES: N.N.N.N.N.N.N.N.N.N.N.N.N.N.O.O.[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Ru+2].[Ru+2].[Ru+2]
• Appearance: red-brown powder.
• Description: An inorganic dye used in microscopy for differential staining and as a diagnostic reagent. In research this compound is used to study changes in cytoplasmic concentrations of calcium. Ruthenium red inhibits calcium transport through membrane channels.
• Synonyms: Ammoniated Ruthenium Oxychloride; Oxychloride, Ammoniated Ruthenium; Red, Ruthenium; Ruthenium Oxychloride, Ammoniated; Ruthenium Red
• Reference: - Masuoka et al., /Effects of Ruthenium Red on Activation of Ca2+-dependent cyclic nucleotide phosphodiesterase./ Biochem. Biophys. Res. Comm. (1990). 169(1):315-322- Amman et al., /Capsaicin desensitization in vivo is inhibited by Ruthenium Red./ Eur. J. Pharmacol. (1990). 186(2-3):169- Amman et al., /Capsaicin-induced stimulation of polymodal nociceptors is antagonised by Ruthenium Red independently of extracellular calcium./ Neuroscience (1989). 32(1):255- Luthra et al., /The inhibition of calcium uptake and release by rat liver mitochondria by Ruthenium Red./ FEBS Letters (1977). 81(1):142
• PubChem Compound: 16218584
• Last Modified: Nov 11 2021